Cas no 2034247-06-6 (1-(benzenesulfonyl)-3-(2,2,2-trifluoroethoxy)azetidine)

• Product Name: 1-(benzenesulfonyl)-3-(2,2,2-trifluoroethoxy)azetidine
• CAS No: 2034247-06-6
• MF: C₁₁H₁₂F₃NO₃S
• MW: 295.278092384338
• CID: 5333384
• Update Time: 2025-05-20

1-(benzenesulfonyl)-3-(2,2,2-trifluoroethoxy)azetidine Chemical and Physical Properties

Names and Identifiers

• 1-(Phenylsulfonyl)-3-(2,2,2-trifluoroethoxy)azetidine
• 1-(benzenesulfonyl)-3-(2,2,2-trifluoroethoxy)azetidine

• Inchi： 1S/C11H12F3NO3S/c12-11(13,14)8-18-9-6-15(7-9)19(16,17)10-4-2-1-3-5-10/h1-5,9H,6-8H2
• InChI Key： XXJCEYDVOFRDJV-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=CC=C2)(=O)=O)CC(OCC(F)(F)F)C1

Experimental Properties

• Density: 1.45±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 368.7±52.0 °C(Predicted)
• pka: -6.85±0.40(Predicted)

Additional information on 1-(benzenesulfonyl)-3-(2,2,2-trifluoroethoxy)azetidine

1-(Benzenesulfonyl)-3-(2,2,2-trifluoroethoxy)azetidine: A Comprehensive Overview of Its Properties and Applications

1-(Benzenesulfonyl)-3-(2,2,2-trifluoroethoxy)azetidine (CAS No. 2034247-06-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique azetidine ring and trifluoroethoxy moiety, exhibits remarkable chemical properties that make it valuable for various applications. In this article, we delve into its structural features, synthesis, potential uses, and the latest market trends surrounding this intriguing molecule.

The molecular structure of 1-(benzenesulfonyl)-3-(2,2,2-trifluoroethoxy)azetidine combines a benzenesulfonyl group with an azetidine backbone, modified by a 2,2,2-trifluoroethoxy substituent. This combination imparts unique electronic and steric properties, which are critical for its reactivity and interaction with biological targets. Researchers have explored its potential as a building block in drug discovery, particularly in the development of kinase inhibitors and other small-molecule therapeutics.

One of the most discussed topics in modern chemistry is the role of fluorinated compounds in medicinal chemistry. The presence of the trifluoroethoxy group in 1-(benzenesulfonyl)-3-(2,2,2-trifluoroethoxy)azetidine enhances its metabolic stability and lipophilicity, traits highly sought after in drug candidates. This aligns with the growing demand for bioactive molecules with improved pharmacokinetic profiles, a trend frequently highlighted in recent scientific literature and industry reports.

In addition to pharmaceutical applications, 1-(benzenesulfonyl)-3-(2,2,2-trifluoroethoxy)azetidine has potential uses in agrochemical formulations. Its structural features may contribute to the development of novel pesticides or herbicides, addressing the need for more efficient and environmentally friendly crop protection solutions. The compound’s stability under various environmental conditions makes it a candidate for further investigation in this field.

The synthesis of 1-(benzenesulfonyl)-3-(2,2,2-trifluoroethoxy)azetidine typically involves multi-step organic reactions, including sulfonylation and nucleophilic substitution. Recent advancements in green chemistry have prompted researchers to explore more sustainable synthetic routes, minimizing waste and energy consumption. This reflects the broader industry shift toward eco-friendly chemical processes, a topic of high relevance in both academic and industrial settings.

Market analysts have noted increasing interest in azetidine derivatives, driven by their versatility in drug design and material science. The demand for 1-(benzenesulfonyl)-3-(2,2,2-trifluoroethoxy)azetidine is expected to rise, particularly in regions with robust pharmaceutical and agrochemical sectors. Companies specializing in custom synthesis and fine chemicals are actively expanding their portfolios to include such high-value intermediates.

For researchers and industry professionals, understanding the structure-activity relationship (SAR) of 1-(benzenesulfonyl)-3-(2,2,2-trifluoroethoxy)azetidine is crucial. Computational chemistry and molecular modeling tools are increasingly employed to predict its interactions with biological targets, accelerating the discovery of new applications. This approach aligns with the rising popularity of AI-driven drug discovery, a hot topic in contemporary scientific discourse.

In summary, 1-(benzenesulfonyl)-3-(2,2,2-trifluoroethoxy)azetidine (CAS No. 2034247-06-6) represents a promising compound with diverse potential in pharmaceuticals and agrochemicals. Its unique structural features, combined with the growing emphasis on fluorinated molecules and sustainable synthesis, position it as a molecule of significant interest for future research and development.